molecular formula C9H6N2O B8712627 5-Methoxyisophthalonitrile CAS No. 453565-53-2

5-Methoxyisophthalonitrile

Cat. No.: B8712627
CAS No.: 453565-53-2
M. Wt: 158.16 g/mol
InChI Key: DPWSWPFEKRLLHT-UHFFFAOYSA-N
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Description

5-Methoxyisophthalonitrile is a useful research compound. Its molecular formula is C9H6N2O and its molecular weight is 158.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

453565-53-2

Molecular Formula

C9H6N2O

Molecular Weight

158.16 g/mol

IUPAC Name

5-methoxybenzene-1,3-dicarbonitrile

InChI

InChI=1S/C9H6N2O/c1-12-9-3-7(5-10)2-8(4-9)6-11/h2-4H,1H3

InChI Key

DPWSWPFEKRLLHT-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of the 5-methoxyisophthalamide (3.1 g, 16 mmol) in a dichloromethane (27 mL) at 0° C. was treated with pyridine (5.2 mL, 65 mol) and then trifluoroacetic anhydride drop-wise (5.4 mL, 39 mmol). The reaction was stirred at 0° C. for 20 minutes and then stirred overnight at ambient temperature. The reaction mixture was washed with water and saturated brine, dried over anhydrous sodium sulfate, filtered and concentrated. Silica gel chromatography using hexanes:ethyl acetate:dichloromethane afforded 940 mg (46%) of the 5-methoxyisophthalonitrile as a white solid.
Name
5-methoxyisophthalamide
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
27 mL
Type
solvent
Reaction Step One
Quantity
5.2 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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